Cas no 261762-93-0 (6-Chloro-2-fluoro-3-methylphenylacetic acid)

• Product Name: 6-Chloro-2-fluoro-3-methylphenylacetic acid
• CAS No: 261762-93-0
• MF: C₉H₈ClFO₂
• MW: 202.610025405884
• MDL: MFCD01631375
• CID: 92601
• PubChem ID: 2773689
• Update Time: 2025-04-18

6-Chloro-2-fluoro-3-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-fluoro-3-methylphenylacetic acid
• 2-(6-chloro-2-fluoro-3-methylphenyl)acetic acid
• MFCD01631375
• A-{[(Phenylmethoxy)-carbonyl]-amino}-1H-benzotriazole-1-acetic acid
• DTXSID30378643
• 261762-93-0
• AKOS005258502
• A12361
• JS-4177
• CS-0314166
• (6-Chloro-2-fluoro-3-methylphenyl)acetic acid, AldrichCPR
• Benzeneacetic acid, 6-chloro-2-fluoro-3-methyl-
• SCHEMBL3742494
• 6-Chloro-2-fluoro-3-methyl-benzeneacetic acid
• (6-chloro-2-fluoro-3-methylphenyl)acetic acid

• MDL： MFCD01631375
• Inchi： 1S/C9H8ClFO2/c1-5-2-3-7(10)6(9(5)11)4-8(12)13/h2-3H,4H2,1H3,(H,12,13)
• InChI Key： WVPCYTGXJQYSCV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C(=C1CC(=O)O)F

Computed Properties

• Exact Mass: 202.02000
• Monoisotopic Mass: 202.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 2.5

Experimental Properties

• PSA: 37.30000
• LogP: 2.41460

6-Chloro-2-fluoro-3-methylphenylacetic acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes